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Compound of Interest

Compound Name: N-(Chloroacetyl)-DL-leucine

CAS No.: 7154-83-8

Cat. No.: B11959721

Get Quote

Technical Support Center: N-(Chloroacetyl)-DL-
leucine
Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. This resource is

designed for researchers, scientists, and drug development professionals to provide in-depth

troubleshooting guides and frequently asked questions (FAQs) for handling this compound. Our

goal is to equip you with the necessary knowledge to overcome common experimental hurdles,

particularly those related to its solubility.

I. Understanding N-(Chloroacetyl)-DL-leucine: A
Quick Overview
N-(Chloroacetyl)-DL-leucine is a synthetic derivative of the amino acid leucine. It features a

chloroacetyl group attached to the nitrogen atom of the leucine backbone.[1] This modification

makes it a useful building block in various synthetic applications, including peptide synthesis

and the development of novel therapeutic agents.[1]
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Key Chemical Properties:

Property Value

Molecular Formula C8H14ClNO3[2][3]

Molecular Weight ~207.65 g/mol [1][2]

Appearance White to off-white solid/crystalline powder[1]

Melting Point 132-135 °C[1]

II. Troubleshooting Guide: Tackling Poor Solubility
One of the most frequently encountered challenges with N-(Chloroacetyl)-DL-leucine is its

limited solubility in aqueous solutions. This guide provides a systematic approach to addressing

this issue.

Issue 1: The compound is not dissolving in my aqueous
buffer.
Possible Causes:

Hydrophobicity: The leucine side chain and the chloroacetyl group contribute to the

molecule's overall hydrophobicity, leading to poor water solubility.[4]

pH of the Solution: The solubility of amino acid derivatives is often pH-dependent. At its

isoelectric point (pI), where the net charge is zero, solubility is typically at its minimum.[4]

Temperature: Room temperature may not provide sufficient energy to overcome the crystal

lattice energy of the solid.
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Initial Dissolution in Aqueous Buffer

Mechanical & Thermal Assistance

Chemical Modification

Organic Co-Solvent Strategy

Start with desired aqueous buffer

Vortex/Stir vigorously

Assess Solubility

Apply Sonication
(10-15 min intervals)

Incomplete
Dissolution

Success1

Fully Dissolved

Gentle Warming
(up to 40°C)

Re-assess Solubility

Adjust pH away from pI
(e.g., to pH 3-5 or 8-10)

Still Incomplete

Success2

Fully Dissolved

Re-assess Solubility

Dissolve in minimal organic solvent
(e.g., DMSO, DMF, Ethanol)

If still problematic or
for high concentrations

Success3

Fully Dissolved

Add dropwise to aqueous buffer
while vortexing

Final Assessment

Success4

Fully Dissolved
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Preparation of Stock Solution

Preparation of Working Solution

Quality Control

Weigh N-(Chloroacetyl)-DL-leucine

Dissolve in minimal volume of
appropriate organic solvent (e.g., DMSO)

Vortex until fully dissolved

Prepare desired aqueous buffer

Add stock solution dropwise to
buffer while vigorously vortexing

Adjust to final volume with buffer

Visually inspect for any precipitation

Filter through a 0.22 µm filter if necessary

Ready

Solution is ready for use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy N-(Chloroacetyl)-D-leucine | 64830-83-7 [smolecule.com]

2. N-Chloroacetyl-L-leucine 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

3. calpaclab.com [calpaclab.com]

4. benchchem.com [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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